Cas no 78071-34-8 (4-cyanothiophene-3-carboxylic acid)
78071-34-8 structure
Product Name:4-cyanothiophene-3-carboxylic acid
CAS No:78071-34-8
MF:C6H3NO2S
MW:153.158519983292
MDL:MFCD01859850
CID:551459
PubChem ID:45084780
Update Time:2025-04-19
4-cyanothiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 4-cyano-
- 4-Cyanothiophene-3-carboxylicacid
- 3-Thiophenecarboxylicacid,4-cyano-(9CI)
- MFCD01859850
- 78071-34-8
- DTXSID10665700
- CS-0215101
- EN300-222101
- AT16775
- 4-cyanothiophene-3-carboxylic acid
- AKOS006275970
- 4-Cyano-thiophene-3-carboxylic acid
- Z1198158834
-
- MDL： MFCD01859850
- Inchi： 1S/C6H3NO2S/c7-1-4-2-10-3-5(4)6(8)9/h2-3H,(H,8,9)
- InChI Key： CGTPGBPWMGOBEY-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C(C(=O)O)=C1
Computed Properties
- Exact Mass: 152.98849
- Monoisotopic Mass: 152.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 61.09
4-cyanothiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B182640-2.5mg |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B182640-5mg |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B182640-25mg |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 25mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB294928-1 g |
4-Cyano-thiophene-3-carboxylic acid; 98% |
78071-34-8 | 1g |
€695.00 | 2023-04-26 | ||
| Enamine | EN300-222101-0.05g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 0.05g |
$347.0 | 2023-09-16 | |
| Enamine | EN300-222101-0.1g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 0.1g |
$518.0 | 2023-09-16 | |
| Enamine | EN300-222101-0.25g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 0.25g |
$743.0 | 2023-09-16 | |
| Enamine | EN300-222101-0.5g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 0.5g |
$1170.0 | 2023-09-16 | |
| Enamine | EN300-222101-1.0g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 1g |
$1500.0 | 2023-05-20 | |
| Enamine | EN300-222101-2.5g |
4-cyanothiophene-3-carboxylic acid |
78071-34-8 | 95% | 2.5g |
$2940.0 | 2023-09-16 |
4-cyanothiophene-3-carboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
78071-34-8 (4-cyanothiophene-3-carboxylic acid) Related Products
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- 67808-36-0(3-Thiophenecarboxylic acid, 4-cyano-, methyl ester)
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- 2230803-61-7(4-cyano-2,5-dimethylthiophene-3-carboxylic acid)
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